Cas no 1891835-93-0 (4-chloro-2-methoxy-6-(morpholin-2-yl)phenol)

• Product Name: 4-chloro-2-methoxy-6-(morpholin-2-yl)phenol
• CAS No: 1891835-93-0
• MF: C₁₁H₁₄ClNO₃
• MW: 243.686762332916
• CID: 5951156
• PubChem ID: 117361247
• Update Time: 2025-06-08

4-chloro-2-methoxy-6-(morpholin-2-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-methoxy-6-(morpholin-2-yl)phenol
• EN300-1979166
• 1891835-93-0

• Inchi： 1S/C11H14ClNO3/c1-15-9-5-7(12)4-8(11(9)14)10-6-13-2-3-16-10/h4-5,10,13-14H,2-3,6H2,1H3
• InChI Key： XJUYNQVWPXGRRW-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=C(C=1)C1CNCCO1)O)OC

Computed Properties

• Exact Mass: 243.0662210g/mol
• Monoisotopic Mass: 243.0662210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 50.7Ų

Additional information on 4-chloro-2-methoxy-6-(morpholin-2-yl)phenol

Introduction to 4-Chloro-2-methoxy-6-(morpholin-2-yl)phenol (CAS No. 1891835-93-0)

4-Chloro-2-methoxy-6-(morpholin-2-yl)phenol, with the CAS number 1891835-93-0, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a chloro-substituted phenolic ring and a morpholine moiety, which contribute to its potential biological activities and therapeutic applications.

The molecular formula of 4-chloro-2-methoxy-6-(morpholin-2-yl)phenol is C₁₃H₁₅ClNO₃, and its molecular weight is approximately 266.71 g/mol. The compound's structure includes a phenolic hydroxyl group, which can participate in hydrogen bonding and other intermolecular interactions, making it a versatile candidate for various biological studies.

In recent years, 4-chloro-2-methoxy-6-(morpholin-2-yl)phenol has been the subject of several research studies aimed at elucidating its pharmacological properties. One notable area of interest is its potential as an antioxidant. Antioxidants play a crucial role in neutralizing free radicals and preventing oxidative stress, which is implicated in various diseases such as cancer, neurodegenerative disorders, and cardiovascular diseases. Studies have shown that 4-chloro-2-methoxy-6-(morpholin-2-yl)phenol exhibits significant antioxidant activity, as evidenced by its ability to scavenge free radicals and inhibit lipid peroxidation.

Beyond its antioxidant properties, 4-chloro-2-methoxy-6-(morpholin-2-yl)phenol has also been investigated for its anti-inflammatory effects. Inflammation is a complex biological response to harmful stimuli and is a key factor in many chronic diseases. Research has demonstrated that this compound can modulate the expression of pro-inflammatory cytokines such as TNF-alpha and IL-6, thereby reducing inflammation. This makes it a promising candidate for the development of anti-inflammatory drugs.

An additional area of research focuses on the potential anticancer activities of 4-chloro-2-methoxy-6-(morpholin-2-yl)phenol. Cancer cells often exhibit increased oxidative stress and inflammation, which can be targeted by compounds with antioxidant and anti-inflammatory properties. Studies have shown that 4-chloro-2-methoxy-6-(morpholin-2-yl)phenol can induce apoptosis (programmed cell death) in cancer cells while sparing normal cells. This selective cytotoxicity suggests that the compound could be developed into an effective anticancer agent.

The pharmacokinetic properties of 4-chloro-2-methoxy-6-(morpholin-2-yl)phenol have also been studied to assess its suitability for therapeutic applications. Pharmacokinetic parameters such as absorption, distribution, metabolism, excretion (ADME), and toxicity are critical for drug development. Preliminary studies indicate that the compound has favorable ADME properties, with good oral bioavailability and low toxicity in animal models. These findings suggest that it has the potential to be developed into a safe and effective therapeutic agent.

In addition to its potential therapeutic applications, 4-chloro-2-methoxy-6-(morpholin-2-y l)phenol has also been explored for its use in chemical synthesis and as a building block for more complex molecules. The presence of functional groups such as the phenolic hydroxyl group and the morpholine moiety makes it a valuable intermediate in organic synthesis. Researchers have utilized this compound to synthesize a variety of derivatives with enhanced biological activities, further expanding its utility in medicinal chemistry.

The ongoing research on 4-chloro-2-methoxy-6-(morpholin - 2 - yl ) phenol continues to uncover new insights into its mechanisms of action and potential applications. As more data becomes available from preclinical studies and clinical trials, the compound's role in drug development is likely to become more defined. The interdisciplinary nature of this research, involving chemists, biologists, and pharmacologists, underscores the importance of collaborative efforts in advancing our understanding of this promising compound.

In conclusion, 4-chloro - 2 - methoxy - 6 - ( morpholin - 2 - yl ) phenol (CAS No . 1891835 - 93 - 0) strong > represents a multifaceted molecule with significant potential in various areas of medicinal chemistry and pharmaceutical research . Its unique structural features , coupled with its diverse biological activities , make it an exciting candidate for further investigation . As research progresses , it is anticipated that this compound will contribute significantly to the development of novel therapeutic agents for treating a range of diseases . p >